Cas no 2309600-70-0 (2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide
• CAS No: 2309600-70-0
• MF: C₁₈H₂₃NO₂S
• MW: 317.445723772049
• CID: 5355889
• Update Time: 2025-10-25

2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-(2-methyl-2-(thiophen-3-yl)propyl)acetamide
• 2-(4-ethoxyphenyl)-N-(2-methyl-2-thiophen-3-ylpropyl)acetamide
• 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide

• Inchi： 1S/C18H23NO2S/c1-4-21-16-7-5-14(6-8-16)11-17(20)19-13-18(2,3)15-9-10-22-12-15/h5-10,12H,4,11,13H2,1-3H3,(H,19,20)
• InChI Key： CNDOFEPRTJFBFN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(CC1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 351
• XLogP3: 4
• Topological Polar Surface Area: 66.6

Additional information on 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide

Introduction to 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide (CAS No. 2309600-70-0)

2-(4-Ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide, with the CAS number 2309600-70-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene moiety and an ethoxyphenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide consists of a central acetamide core linked to a substituted thiophene ring and an ethoxyphenyl group. The presence of these functional groups imparts specific pharmacological properties, such as enhanced solubility, metabolic stability, and target specificity. These characteristics are crucial for the development of effective drug candidates.

Recent studies have focused on the potential therapeutic applications of 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a critical role in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers in both cell cultures and animal models, suggesting its potential for treating inflammatory conditions.

The pharmacokinetic profile of 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide has been extensively studied to understand its behavior in biological systems. Data from animal studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential for developing it as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its direct therapeutic applications, 2-(4-ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it valuable for investigating the mechanisms underlying various disease processes. For example, researchers have used this compound to study the role of specific kinases in cancer cell proliferation and survival pathways.

In conclusion, 2-(4-Ethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide (CAS No. 2309600-70-0) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both pharmaceutical research and clinical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in the future.